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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethanol-d5

Cat. No.: B597804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the mass spectrum of deuterated 2-(2-

Ethoxyethoxy)ethanol, specifically 2-(2-Ethoxyethoxy)ethanol-d5. While experimental mass

spectral data for the deuterated form is not readily available in public databases, this document

deduces the expected mass spectrum based on the known fragmentation patterns of the non-

deuterated analogue and related glycol ethers. This guide is intended to aid researchers in

identifying this compound and understanding its behavior under electron ionization mass

spectrometry.

Introduction
2-(2-Ethoxyethoxy)ethanol, a member of the glycol ether family, finds wide application as a

solvent in various industrial and commercial products.[1] Its deuterated isotopologue, 2-(2-
Ethoxyethoxy)ethanol-d5, is a valuable tool in research, particularly in metabolic studies,

environmental fate analysis, and as an internal standard in quantitative mass spectrometry.

Understanding its mass spectral characteristics is crucial for its unambiguous identification and

quantification. This guide will focus on the electron ionization (EI) mass spectrum.

Predicted Mass Spectrum of 2-(2-
Ethoxyethoxy)ethanol-d5
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The mass spectrum of the deuterated compound is predicted based on the fragmentation of its

non-deuterated counterpart, with the assumption that the five deuterium atoms are located on

the terminal ethyl group (C₂D₅). The molecular weight of 2-(2-Ethoxyethoxy)ethanol is 134.17

g/mol , while the d5-deuterated version has a molecular weight of 139.20 g/mol .

The predicted major fragments for 2-(2-Ethoxyethoxy)ethanol-d5 are summarized in the table

below, alongside the corresponding fragments for the non-deuterated compound for

comparison.

m/z (Non-
deuterated)

Proposed
Fragment (Non-
deuterated)

m/z (d5-Deuterated)
Proposed
Fragment (d5-
Deuterated)

134
[CH₃CH₂OCH₂CH₂OC

H₂CH₂OH]⁺•
139

[CD₃CD₂OCH₂CH₂OC

H₂CH₂OH]⁺•

103
[CH₃CH₂OCH₂CH₂OC

H₂]⁺
108

[CD₃CD₂OCH₂CH₂OC

H₂]⁺

89 [CH₃CH₂OCH₂CH₂O]⁺ 94 [CD₃CD₂OCH₂CH₂O]⁺

75 [CH₃CH₂OCH₂]⁺ 80 [CD₃CD₂OCH₂]⁺

59 [CH₃CH₂O]⁺ 64 [CD₃CD₂O]⁺

45 [CH₂CH₂OH]⁺ 45 [CH₂CH₂OH]⁺

31 [CH₂OH]⁺ 31 [CH₂OH]⁺

Experimental Protocols
While a specific experimental protocol for 2-(2-Ethoxyethoxy)ethanol-d5 is not available, the

following outlines a typical gas chromatography-mass spectrometry (GC-MS) method used for

the analysis of glycol ethers, based on established practices.[1][2]

Gas Chromatography (GC):

Column: A common choice would be a mid-polar capillary column, such as one with a

cyanopropylphenyl stationary phase, suitable for the separation of polar compounds like

glycol ethers.[1]
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Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

Oven Program: A temperature program starting at a low temperature (e.g., 40 °C) and

ramping up to a higher temperature (e.g., 250 °C) to ensure the elution of the analyte.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometry (MS):

Ionization: Electron Ionization (EI) at a standard energy of 70 eV.

Mass Analyzer: A quadrupole or ion trap mass analyzer.

Scan Range: A mass-to-charge ratio (m/z) scan range of approximately 30-200 amu would

be appropriate to capture the molecular ion and key fragments.

Fragmentation Pathway Analysis
The fragmentation of 2-(2-Ethoxyethoxy)ethanol and its deuterated analogue under electron

ionization is driven by the presence of ether and hydroxyl functional groups. The primary

fragmentation mechanisms involve cleavage of C-O and C-C bonds.

The proposed fragmentation pathway for 2-(2-Ethoxyethoxy)ethanol-d5 is depicted in the

following diagram:

Fragment Ions

[CD₃CD₂OCH₂CH₂OCH₂CH₂OH]⁺•

m/z 139

[CD₃CD₂OCH₂CH₂OCH₂]⁺ m/z 108 -CH₂OH

[CH₂CH₂OH]⁺ m/z 45
 -CD₃CD₂OCH₂

[CD₃CD₂OCH₂CH₂O]⁺ m/z 94
 -CH₂

[CD₃CD₂OCH₂]⁺ m/z 80
 -CH₂CH₂O

[CD₃CD₂O]⁺ m/z 64
 -CH₂CH₂

[CH₂OH]⁺ m/z 31
 -CH₂
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Click to download full resolution via product page

Caption: Proposed EI fragmentation of 2-(2-Ethoxyethoxy)ethanol-d5.

Conclusion
This guide provides a comprehensive overview of the expected mass spectrum of 2-(2-
Ethoxyethoxy)ethanol-d5 based on the established fragmentation patterns of its non-

deuterated form. The provided data and fragmentation pathway analysis serve as a valuable

resource for researchers in the fields of analytical chemistry, drug metabolism, and

environmental science for the identification and characterization of this deuterated compound.

The detailed experimental protocol offers a starting point for developing analytical methods for

its detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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